91-75-8

Antazoline

In Stock

• CAS RN:
• 91-75-8

• Formula:
• C17H19N3

• InChI:
• InChI=1S/C17H19N3/c1-3-7-15(8-4-1)13-20(14-17-18-11-12-19-17)16-9-5-2-6-10-16/h1-10H,11-14H2,(H,18,19)

• InChIKey:
• REYFJDPCWQRWAA-UHFFFAOYSA-N

• Antazoline is an ethylenediamine derivative with histamine H1 antagonistic and sedative properties. Antazoline antagonizes histamine H1 receptor and prevents the typical allergic symptoms caused by histamine activities on capillaries, skin, mucous membranes, and gastrointestinal and bronchial smooth muscles. These histamine activities include vasodilation, bronchoconstriction, increased vascular permeability, pain, itching, and spasmodic contractions of gastrointestinal smooth muscles. Antazoline is used to provide symptomatic relieve of allergic symptoms.
  Antazoline, also known as antistine or arithmin, belongs to the class of organic compounds known as phenylbenzamines. These are aromatic compounds consisting of a benzyl group that is N-linked to a benzamine. Antazoline is a drug which is used to relieve nasal congestion and in eye drops, usually in combination with naph...

Dihydroprunetin

• CAS RN:
• 491-75-8

• Formula:
• C16H14O5

• Dihydroprunetin, also known as Dihydroprunetin, is a useful research compound. Its molecular formula is C16H14O5 and its molecular weight is 286.28. The purity is usually 95%.

1-Fluoro-2-[(4-nitrophenoxy)methyl]benzene

• CAS RN:
• 891-75-8

• Formula:
• C13H10FNO3

• InChI:
• InChI=1S/C13H10FNO3/c14-13-4-2-1-3-10(13)9-18-12-7-5-11(6-8-12)15(16)17/h1-8H,9H2

• InChIKey:
• BQHYIXOUQOWTPE-UHFFFAOYSA-N

• 1-Fluoro-2-[(4-nitrophenoxy)methyl]benzene is a useful research compound. Its molecular formula is C13H10FNO3 and its molecular weight is 247.22 g/mol. The purity is usually 95%.

2-Phenyl-3-thioxohexahydroimidazo[1,5-a]pyridin-1(5h)-one

• CAS RN:
• 18391-75-8

• Formula:
• C13H14N2OS

• InChI:
• InChI=1S/C13H14N2OS/c16-12-11-8-4-5-9-14(11)13(17)15(12)10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9H2

• InChIKey:
• SUDAWXPSCFXQTB-UHFFFAOYSA-N

• 2-Phenyl-3-thioxohexahydroimidazo[1,5-a]pyridin-1(5h)-one is a useful research compound. Its molecular formula is C13H14N2OS and its molecular weight is 246.33 g/mol. The purity is usually 95%.

(3aR,6aR)-6-(benzyloxymethyl)-2,2-dimethyl-3aH-cyclopenta[d][1,3]dioxol-4(6aH)-one

In Stock

• CAS RN:
• 89291-75-8

• Formula:
• C16H18O4

• InChI:
• InChI=1S/C16H18O4/c1-16(2)19-14-12(8-13(17)15(14)20-16)10-18-9-11-6-4-3-5-7-11/h3-8,14-15H,9-10H2,1-2H3/t14-,15+/m1/s1

• InChIKey:
• IMMAKCSFQZGDHG-CABCVRRESA-N

• (3aR,6aR)-6-(benzyloxymethyl)-2,2-dimethyl-3aH-cyclopenta[d][1,3]dioxol-4(6aH)-one is a useful research compound. Its molecular formula is C16H18O4 and its molecular weight is 274.316. The purity is usually 95%.

Sodium;1,3-thiazolidine-2-thione

• CAS RN:
• 71591-75-8

• Formula:
• C3H5NNaS2+

• InChI:
• InChI=1S/C3H5NS2.Na/c5-3-4-1-2-6-3;/h1-2H2,(H,4,5);/q;+1

• InChIKey:
• CBEXEGZTJPNZSH-UHFFFAOYSA-N

• Sodium;1,3-thiazolidine-2-thione is a useful research compound. Its molecular formula is C3H5NNaS2+ and its molecular weight is 142.2 g/mol. The purity is usually 95%.

6,8-Dimethyl[1,2,4]triazolo[4,3-b]pyridazine

In Stock

• CAS RN:
• 18591-75-8

• Formula:
• C7H8N4

• InChI:
• InChI=1S/C7H8N4/c1-5-3-6(2)10-11-4-8-9-7(5)11/h3-4H,1-2H3

• InChIKey:
• ONNPSHRCILKBMB-UHFFFAOYSA-N

• 6,8-Dimethyl[1,2,4]triazolo[4,3-b]pyridazine is a useful research compound. Its molecular formula is C7H8N4 and its molecular weight is 148.17g/mol. The purity is usually 95%.

4-Bromothiophene-2-carbaldehyde

In Stock

• CAS RN:
• 18791-75-8

• Formula:
• C5H3BrOS

• InChI:
• InChI=1S/C5H3BrOS/c6-4-1-5(2-7)8-3-4/h1-3H

• InChIKey:
• PDONIKHDXYHTLS-UHFFFAOYSA-N

• 4-Bromothiophene-2-carbaldehyde, also known as 4-Bromothiophene-2-carbaldehyde, is a useful research compound. Its molecular formula is C5H3BrOS and its molecular weight is 191.05 g/mol. The purity is usually 95%.

Diconal

• CAS RN:
• 76391-75-8

• Formula:
• C41H53Cl2N3O

• InChI:
• InChI=1S/C23H29NO.C18H22N2.2ClH/c1-2-22(25)23(20-12-6-3-7-13-20,21-14-8-4-9-15-21)16-19-24-17-10-5-11-18-24;1-19-12-14-20(15-13-19)18(16-8-4-2-5-9-16)17-10-6-3-7-11-17;;/h3-4,6-9,12-15H,2,5,10-11,16-19H2,1H3;2-11,18H,12-15H2,1H3;2*1H

• InChIKey:
• FBGRTPVYEIZTOR-UHFFFAOYSA-N

• Diconal is a DEA Schedule I controlled substance. Substances in the DEA Schedule I have no currently accepted medical use in the United States, a lack of accepted safety for use under medical supervision, and a high potential for abuse.

2,3-Bis(2-hydroxyethyl)phenol

• CAS RN:
• 199391-75-8

• Formula:
• C10H14O3

• InChI:
• InChI=1S/C10H14O3/c11-6-4-8-2-1-3-10(13)9(8)5-7-12/h1-3,11-13H,4-7H2

• InChIKey:
• MOJCOBONNUYWSR-UHFFFAOYSA-N

• 2,3-Bis(2-hydroxyethyl)phenol is a useful research compound. Its molecular formula is C10H14O3 and its molecular weight is 182.22 g/mol. The purity is usually 95%.

4-Chloro-2-fluorophenyl cyclopentyl ketone

In Stock

• CAS RN:
• 898791-75-8

• Formula:
• C12H12ClFO

• InChI:
• InChI=1S/C12H12ClFO/c13-9-5-6-10(11(14)7-9)12(15)8-3-1-2-4-8/h5-8H,1-4H2

• InChIKey:
• IMLUROSOACRTMK-UHFFFAOYSA-N

• 4-Chloro-2-fluorophenyl cyclopentyl ketone is a useful research compound. Its molecular formula is C12H12ClFO and its molecular weight is 226.67 g/mol. The purity is usually 95%.

6-Bromoquinoline-4-carbaldehyde

In Stock

• CAS RN:
• 898391-75-8

• Formula:
• C10H6BrNO

• InChI:
• InChI=1S/C10H6BrNO/c11-8-1-2-10-9(5-8)7(6-13)3-4-12-10/h1-6H

• InChIKey:
• HXUKIEBEEIAVFD-UHFFFAOYSA-N

• 6-Bromoquinoline-4-carbaldehyde is a useful research compound. Its molecular formula is C10H6BrNO and its molecular weight is 236.06 g/mol. The purity is usually 95%.

H-Gly-glu-trp-thr-tyr-asp-asp-ala-thr-lys-thr-phe-thr-val-thr-glu-OH

Usually In Stock

• CAS RN:
• 160291-75-8

• Formula:
• C83H118N18O31

• InChI:
• InChI=1S/C83H118N18O31/c1-37(2)63(77(125)101-67(42(7)105)79(127)90-52(83(131)132)26-28-60(111)112)96-82(130)68(43(8)106)100-75(123)54(30-44-16-10-9-11-17-44)95-80(128)65(40(5)103)98-71(119)50(20-14-15-29-84)89-78(126)64(39(4)102)97-69(117)38(3)87-72(120)56(33-61(113)114)92-74(122)57(34-62(115)116)93-73(121)53(31-45-21-23-47(107)24-22-45)94-81(129)66(41(6)104)99-76(124)55(32-46-36-86-49-19-13-12-18-48(46)49)91-70(118)51(25-27-59(109)110)88-58(108)35-85/h9-13,16-19,21-24,36-43,50-57,63-68,86,102-107H,14-15,20,25-35,84-85H2,1-8H3,(H,87,120)(H,88,108)(H,89,126)(H,90,127)(H,91,118)(H,92,122)(H,93,121)(H,94,129)(H,95,128)(H,96,130)(H,97,117)(H,98,119)(H,99,124)(H,100,123)(H,101,125)(H,109,110)(H,111,112)(H,113,114)(H,115,116)(H,131,132)/t38-,39+,40+,41+,42+,43+,50-,51-,52-,53-,54-,55-,56-,57-,63-,64-,65-,66-,67-,68-/m0/s1

• InChIKey:
• SNTPHICVIGDBBQ-UCJIRYPYSA-N

• H-Gly-glu-trp-thr-tyr-asp-asp-ala-thr-lys-thr-phe-thr-val-thr-glu-OH is a useful research compound. Its molecular formula is C83H118N18O31 and its molecular weight is 1863.952. The purity is usually 95%.

bis(4-fluorophenyl)(3-nitrophenyl)Phosphine oxide

Usually In Stock

• CAS RN:
• 144091-75-8

• Formula:
• C18H12F2NO3P

• InChI:
• InChI=1S/C18H12F2NO3P/c19-13-4-8-16(9-5-13)25(24,17-10-6-14(20)7-11-17)18-3-1-2-15(12-18)21(22)23/h1-12H

• InChIKey:
• RHFUKCFJQWMHIJ-UHFFFAOYSA-N

• Bis(4-fluorophenyl)(3-nitrophenyl)Phosphine oxide, also known as Bis(4-fluorophenyl)(3-nitrophenyl)Phosphine oxide, is a useful research compound. Its molecular formula is C18H12F2NO3P and its molecular weight is 359.269. The purity is usually 95%.

Methyl 2-(isopropylamino)-5-nitrobenzenecarboxylate

In Stock

• CAS RN:
• 1221791-75-8

• Formula:
• C11H14N2O4

• InChI:
• InChI=1S/C11H14N2O4/c1-7(2)12-10-5-4-8(13(15)16)6-9(10)11(14)17-3/h4-7,12H,1-3H3

• InChIKey:
• LQCMEDRULJWVFO-UHFFFAOYSA-N

• Methyl 2-(isopropylamino)-5-nitrobenzenecarboxylate is a useful research compound. Its molecular formula is C11H14N2O4 and its molecular weight is 238.24 g/mol. The purity is usually 95%.

1-(5-methyl-1H-pyrazol-3-yl)piperazine

In Stock

• CAS RN:
• 1491491-75-8

• Formula:
• C8H14N4

• InChI:
• InChI=1S/C8H14N4/c1-7-6-8(11-10-7)12-4-2-9-3-5-12/h6,9H,2-5H2,1H3,(H,10,11)

• InChIKey:
• MEWCPBOFWYJTNM-UHFFFAOYSA-N

• 1-(5-methyl-1H-pyrazol-3-yl)piperazine is a useful research compound. Its molecular formula is C8H14N4 and its molecular weight is 166.22 g/mol. The purity is usually 95%.

1-Methyl-8-oxa-1-azaspiro[4.5]decan-3-amine

In Stock

• CAS RN:
• 2248291-75-8

• Formula:
• C9H18N2O

• InChI:
• InChI=1S/C9H18N2O/c1-11-7-8(10)6-9(11)2-4-12-5-3-9/h8H,2-7,10H2,1H3

• InChIKey:
• OZENENSPRSFAOH-UHFFFAOYSA-N

• 1-Methyl-8-oxa-1-azaspiro[4.5]decan-3-amine is a useful research compound. Its molecular formula is C9H18N2O and its molecular weight is 170.256. The purity is usually 95%.